BE“GHE Foundational & Exploratory

Check Availability & Pricing

Diisopentyl phthalate CAS number and chemical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diisopentyl phthalate

Cat. No.: B124473

Diisopentyl Phthalate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisopentyl phthalate (DIPP) is a phthalate ester recognized for its use as a plasticizer.
However, growing concerns over its potential endocrine-disrupting properties and reproductive
toxicity have made it a subject of significant scientific interest.[1][2] This technical guide
provides an in-depth overview of the chemical properties, synthesis, and analytical
determination of diisopentyl phthalate. It also explores its biological effects, particularly its
impact on steroidogenesis, and provides detailed experimental protocols for its analysis.

Chemical and Physical Properties

Diisopentyl phthalate is a clear, colorless to light yellow oily liquid.[3] Its fundamental
chemical and physical properties are summarized in the table below.
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Property Value Reference
CAS Number 605-50-5 [1103114]
Molecular Formula C18H2604 [11[415]
Molecular Weight 306.40 g/mol [41[6]
Clear, colorless to pale yellow
Appearance . [31[7]
liquid
- ) 335-337 °C @ 744 Torr; 225
Boiling Point [11[5]
°C @ 40 Torr
Melting Point 334 °C (decomposes) [1][5]
Density 1.028 g/cm3 [1][5]
Flash Point 166 - 180 °C [415118]
Refractive Index 1.485 - 1.489 (n20/D) [9]
Vapor Pressure 0.000354 mmHg at 25°C [1]
Soluble in many organic
solvents; insoluble in water.
Solubility [10] Slightly soluble in [11]
Chloroform, Ethyl Acetate, and
Methanol.
Diisoamyl phthalate, 1,2-
Synonyms Benzenedicarboxylic acid [11[3]

bis(3-methylbutyl) ester

Synthesis of Diisopentyl Phthalate

The synthesis of diisopentyl phthalate typically involves the esterification of phthalic

anhydride with isopentyl alcohol (also known as isoamyl alcohol) in the presence of an acid

catalyst.
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Experimental Protocol: Esterification of Phthalic
Anhydride

This protocol is a general representation based on established methods for phthalate ester
synthesis.[12][13]

Materials:

Phthalic anhydride

« Isopentyl alcohol (isoamyl alcohol)

o Concentrated sulfuric acid (catalyst)

e Sodium bicarbonate solution (for neutralization)

e Anhydrous magnesium sulfate (drying agent)

¢ Round-bottom flask

o Reflux condenser

e Heating mantle

o Separatory funnel

« Distillation apparatus

Procedure:

o Reaction Setup: In a round-bottom flask, combine phthalic anhydride and a molar excess of
isopentyl alcohol.

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture
while stirring.

o Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating
mantle. The reaction is typically carried out for several hours to ensure complete
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esterification. The progress of the reaction can be monitored by techniques such as thin-
layer chromatography.

o Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

o Neutralization: Transfer the mixture to a separatory funnel and wash it with a saturated
sodium bicarbonate solution to neutralize the acidic catalyst. Carbon dioxide evolution will be
observed. Continue washing until the effervescence ceases.

e Aqueous Wash: Wash the organic layer with water to remove any remaining salts and water-
soluble impurities.

e Drying: Dry the organic layer (the crude diisopentyl phthalate) over anhydrous magnesium
sulfate.

e Solvent Removal: Filter off the drying agent and remove the excess isopentyl alcohol by
simple distillation or under reduced pressure.

 Purification: The resulting crude diisopentyl phthalate can be further purified by vacuum
distillation to obtain a high-purity product.

Synthesis of Diisopentyl Phthalate
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A simplified workflow for the synthesis of diisopentyl phthalate.

Analytical Determination of Diisopentyl Phthalate

The quantification of diisopentyl phthalate in various matrices, such as environmental
samples, food products, and consumer goods, is crucial for assessing human exposure and
ensuring regulatory compliance. Gas chromatography-mass spectrometry (GC-MS) and high-

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b124473?utm_src=pdf-body
https://www.benchchem.com/product/b124473?utm_src=pdf-body
https://www.benchchem.com/product/b124473?utm_src=pdf-body-img
https://www.benchchem.com/product/b124473?utm_src=pdf-body
https://www.benchchem.com/product/b124473?utm_src=pdf-body
https://www.benchchem.com/product/b124473?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

performance liquid chromatography (HPLC) are the most common analytical techniques
employed for this purpose.[1][3][4]

Experimental Protocol: GC-MS Analysis

This protocol outlines a general procedure for the analysis of diisopentyl phthalate in a liquid
sample.[5][14][15][16][17][18]

Materials and Equipment:

e Gas chromatograph coupled with a mass spectrometer (GC-MS)

o Appropriate capillary column (e.g., 5%-phenyl-methylpolysiloxane)

e Helium (carrier gas)

e Sample vials

e Microsyringe

e Extraction solvent (e.g., n-hexane, dichloromethane)

 Internal standard (e.g., a deuterated phthalate)

Procedure:

o Sample Preparation (Liquid-Liquid Extraction):
o To a known volume of the liquid sample, add a known amount of internal standard.
o Add an appropriate volume of extraction solvent (e.g., n-hexane).

o Vigorously shake the mixture to ensure efficient extraction of the analyte into the organic
phase.

o Allow the layers to separate.

o Carefully collect the organic layer containing the diisopentyl phthalate.
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o The extract may be concentrated under a gentle stream of nitrogen if necessary.

e GC-MS Conditions:

[e]

Injector Temperature: 250-280 °C
o Injection Mode: Splitless
o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)
o Oven Temperature Program:
= Initial temperature: 80 °C, hold for 1 minute
= Ramp to 200 °C at 20 °C/min
= Ramp to 300 °C at 10 °C/min, hold for 5-10 minutes
o MS Transfer Line Temperature: 280-300 °C
o lon Source Temperature: 230-250 °C
o lonization Mode: Electron lonization (El) at 70 eV

o Acquisition Mode: Selected lon Monitoring (SIM) or full scan. For quantification, SIM mode
is preferred for higher sensitivity and selectivity. Key ions for diisopentyl phthalate should
be monitored.

» Calibration and Quantification:

o Prepare a series of calibration standards of diisopentyl phthalate in the extraction
solvent, each containing the same concentration of the internal standard.

o Analyze the calibration standards using the same GC-MS method.

o Construct a calibration curve by plotting the ratio of the analyte peak area to the internal
standard peak area against the concentration of the analyte.
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o Quantify the amount of diisopentyl phthalate in the sample extract by using the

calibration curve.

GC-MS Analysis Workflow

Add Internal Standard
- & Solvent o | Liquid-Liquid | _Inject Extract . o | Data Analysis & Concentration of
Lligpatsl e "|  Extraction | CCBATEIES | Quantification Diisopentyl Phthalate

Click to download full resolution via product page
A general workflow for the GC-MS analysis of diisopentyl phthalate.

Biological Effects and Signaling Pathways

Diisopentyl phthalate is recognized as an antiandrogenic compound, meaning it can interfere
with the synthesis and action of male sex hormones, primarily testosterone.[2][9] Studies have
shown that exposure to diisopentyl phthalate can lead to a reduction in fetal testosterone
production.[9] This effect is believed to be mediated through the downregulation of key genes
involved in the steroidogenesis pathway.[9][19]

The steroidogenesis pathway is a complex cascade of enzymatic reactions that convert
cholesterol into various steroid hormones. In the testes, Leydig cells are responsible for
testosterone production. The pathway involves several key enzymes, including Steroidogenic
Acute Regulatory (StAR) protein, and various cytochrome P450 enzymes such as CYP11A1,
CYP17A1, and 3B-hydroxysteroid dehydrogenase (33-HSD). Phthalates, including diisopentyl
phthalate, are thought to inhibit the expression of these critical enzymes, thereby disrupting
the synthesis of testosterone.[9][10][19]
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Diisopentyl phthalate's inhibitory effect on the steroidogenesis pathway.

Conclusion

Diisopentyl phthalate remains a compound of interest for researchers in toxicology,

environmental science, and drug development due to its widespread use and potential health

risks. A thorough understanding of its chemical properties, synthesis, and analytical detection

methods is essential for accurate risk assessment and the development of safer alternatives.

The antiandrogenic effects of diisopentyl phthalate, mediated through the disruption of the
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steroidogenesis pathway, highlight the importance of continued research into the mechanisms
of action of endocrine-disrupting chemicals. The protocols and information provided in this
guide serve as a valuable resource for professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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